Cas no 1807213-17-7 (5-Bromo-2-fluoro-4-(trifluoromethylthio)phenol)

• Product Name: 5-Bromo-2-fluoro-4-(trifluoromethylthio)phenol
• CAS No: 1807213-17-7
• MF: C₇H₃BrF₄OS
• MW: 291.060734033585
• CID: 4977384
• Update Time: 2023-08-24

5-Bromo-2-fluoro-4-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-4-(trifluoromethylthio)phenol

• Inchi： 1S/C7H3BrF4OS/c8-3-1-5(13)4(9)2-6(3)14-7(10,11)12/h1-2,13H
• InChI Key： AGFUJCXXICASQC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1SC(F)(F)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 4.1
• Topological Polar Surface Area: 45.5